1-Cyclopropyl-3-(pyridin-2-yl)propane-1,3-dione

• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 1-cyclopropyl-3-pyridin-2-ylpropane-1,3-dione
• InChI: InChI=1S/C11H11NO2/c13-10(8-4-5-8)7-11(14)9-3-1-2-6-12-9/h1-3,6,8H,4-5,7H2
• InChI Key: WNBGRMAFGJJXHG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)CC(=O)C2=CC=CC=N2

Description

1-Cyclopropyl-3-(pyridin-2-yl)propane-1,3-dione is a useful research compound. Its molecular formula is C11H11NO2 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred mixture of 24 g. of ethyl picolinate, 18 g. of cyclopropylmethyl ketone and 11 g. of sodium methoxide in 250 ml. of benzene is heated under reflux for 6 hours. The mixture is diluted with 200 ml. of water and the water phase is removed. The aqueous solution is made weakly acidic with dilute hydrochloric acid. A solid precipitates and is collected by filtration. Recrystallization from cyclohexane provided colorless crystals, melting point 77°-78°C.